

# (R)-GSK-3685032 solubility and preparation for experiments

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: (R)-GSK-3685032

Cat. No.: B15604792

[Get Quote](#)

## Application Notes and Protocols for (R)-GSK-3685032

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and preparation of **(R)-GSK-3685032** for experimental use. **(R)-GSK-3685032** is a potent, selective, and reversible inhibitor of DNA methyltransferase 1 (DNMT1).<sup>[1][2][3][4]</sup> Its mechanism of action involves non-covalent binding to DNMT1, leading to DNA hypomethylation, transcriptional activation of silenced genes, and subsequent inhibition of cancer cell growth.<sup>[2][5][6][7][8]</sup> This compound is noted for its improved tolerability and efficacy in preclinical models of acute myeloid leukemia (AML) compared to traditional hypomethylating agents.<sup>[7][8][9]</sup>

## Physicochemical Properties

Property	Value	Reference
Molecular Formula	C <sub>22</sub> H <sub>24</sub> N <sub>6</sub> OS	<sup>[5]</sup>
Molecular Weight	420.53 g/mol	<sup>[5]</sup>
CAS Number	2170137-61-6	<sup>[5]</sup>
Appearance	Powder	<sup>[5]</sup>

## Solubility Data

**(R)-GSK-3685032** exhibits varying solubility in common laboratory solvents. It is highly soluble in DMSO, with limited solubility in ethanol and insolubility in water.<sup>[5]</sup> For optimal results, it is crucial to use fresh, anhydrous DMSO, as the compound's solubility can be significantly reduced in the presence of moisture.<sup>[1][5]</sup>

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)	Notes
DMSO	42 mg/mL <sup>[5]</sup>	99.87 mM <sup>[5]</sup>	Use of fresh, moisture-free DMSO is highly recommended. <sup>[1][5]</sup> Sonication may be required for complete dissolution. <sup>[6]</sup>
DMSO	60 mg/mL <sup>[1]</sup>	142.68 mM <sup>[1]</sup>	Ultrasonic treatment is needed. Hygroscopic DMSO significantly impacts solubility. <sup>[1]</sup>
DMSO	26.4 mg/mL <sup>[6]</sup>	62.78 mM <sup>[6]</sup>	Sonication is recommended. <sup>[6]</sup>
Ethanol	2 mg/mL <sup>[5]</sup>	4.76 mM	-
Water	Insoluble	-	-
In Vivo Formulation	2 mg/mL <sup>[6]</sup>	4.76 mM <sup>[6]</sup>	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. <sup>[6]</sup>
In Vivo Formulation	≥ 4.5 mg/mL	-	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline. <sup>[10]</sup>

## Experimental Protocols

## Preparation of Stock Solutions

For In Vitro Experiments:

A stock solution of **(R)-GSK-3685032** is typically prepared in high-purity, anhydrous DMSO.

Materials:

- **(R)-GSK-3685032** powder
- Anhydrous Dimethyl Sulfoxide (DMSO)
- Sterile, DNase/RNase-free microcentrifuge tubes
- Vortex mixer and sonicator

Procedure:

- Equilibrate the **(R)-GSK-3685032** vial to room temperature before opening.
- Weigh the desired amount of **(R)-GSK-3685032** powder in a sterile microcentrifuge tube.
- Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).
- Vortex the solution thoroughly to facilitate dissolution.
- If necessary, sonicate the solution in a water bath for short intervals until the compound is completely dissolved.[\[6\]](#)
- Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[\[1\]](#)  
[\[10\]](#)

Storage of Stock Solutions:

- Store aliquots at -20°C for short-term storage (up to 1 month).[\[1\]](#)[\[5\]](#)
- For long-term storage, store at -80°C (up to 1 year).[\[1\]](#)[\[5\]](#)

For In Vivo Experiments:

A common formulation for subcutaneous administration in mouse models involves a multi-component vehicle.

Materials:

- **(R)-GSK-3685032** powder
- Anhydrous Dimethyl Sulfoxide (DMSO)
- Polyethylene glycol 300 (PEG300)
- Tween 80 (Polysorbate 80)
- Sterile Saline (0.9% NaCl)
- Sterile tubes and syringes


Procedure for a 2 mg/mL solution:[6]

- Prepare a concentrated stock solution of **(R)-GSK-3685032** in DMSO (e.g., 20 mg/mL).
- In a sterile tube, sequentially add the following components, ensuring the solution is clear after each addition:
  - 10% of the final volume with the DMSO stock solution.
  - 40% of the final volume with PEG300. Mix until clear.
  - 5% of the final volume with Tween 80. Mix until clear.
  - 45% of the final volume with sterile saline. Mix until the final solution is a clear, homogenous mixture.
- This formulation should be prepared fresh immediately before use for optimal results.[5]

## Signaling Pathway and Experimental Workflow

## Mechanism of Action of (R)-GSK-3685032

**(R)-GSK-3685032** is a selective inhibitor of DNMT1, a key enzyme responsible for maintaining DNA methylation patterns during cell division.[5][7] By inhibiting DNMT1, the compound leads to passive demethylation of the genome, resulting in the re-expression of tumor suppressor genes and other silenced genes, which in turn can inhibit cancer cell growth.[2][5][6]




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **(R)-GSK-3685032**.

## General Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for assessing the effects of **(R)-GSK-3685032** on cancer cell lines.



[Click to download full resolution via product page](#)

Caption: General workflow for in vitro experiments.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. medchemexpress.com [medchemexpress.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. drughunter.com [drughunter.com]
- 4. GSK3685032 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 5. selleckchem.com [selleckchem.com]
- 6. GSK3685032 | DNMT1 Inhibitor| transcriptional activation | TargetMol [targetmol.com]
- 7. Discovery of a first-in-class reversible DNMT1-selective inhibitor with improved tolerability and efficacy in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Discovery of a first-in-class reversible DNMT1-selective inhibitor with improved tolerability and efficacy in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. GSK3685032 - Chemietek [chemietek.com]
- 10. medchemexpress.com [medchemexpress.com]
- To cite this document: BenchChem. [(R)-GSK-3685032 solubility and preparation for experiments]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15604792#r-gsk-3685032-solubility-and-preparation-for-experiments]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)